Cas no 1184914-71-3 (6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline)

6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline structure
1184914-71-3 structure
Product Name:6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline
CAS No:1184914-71-3
MF:C13H10BrN3
MW:288.142601490021
CID:3158402
PubChem ID:42609177
Update Time:2025-04-21

6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

    • (1R,4S,6S)-6-fluoro-2-azabicyclo[2.2.1]heptane
    • 6-bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline
    • AKOS015919459
    • 1184914-71-3
    • BS-41710
    • D72628
    • CS-0037709
    • 6-BROMO-3-(1-METHYLPYRAZOL-4-YL)QUINOLINE
    • SCHEMBL14895823
    • 6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline
    • MDL: MFCD12405860
    • Inchi: 1S/C13H10BrN3/c1-17-8-11(7-16-17)10-4-9-5-12(14)2-3-13(9)15-6-10/h2-8H,1H3
    • InChI Key: LOCJBBZLDUXSGD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=CC(=CN=2)C1C=NN(C)C=1

Computed Properties

  • Exact Mass: 287.00581Da
  • Monoisotopic Mass: 287.00581Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30.7Ų

6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline Pricemore >>

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1184914-71-3 97%
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